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Compound of Interest

Compound Name:
1-(2-Fluorophenyl)-2,5-

dimethylpyrrole

CAS No.: 146135-20-8

Cat. No.: B1335527

Get Quote

Executive Summary
1-(2-Fluorophenyl)-2,5-dimethylpyrrole represents a critical pharmacophore in the

development of anti-infective agents, specifically targeting Mycobacterium tuberculosis (Mtb)

and multidrug-resistant (MDR) bacterial strains.[1] Belonging to the class of N-aryl-2,5-

dimethylpyrroles, this compound serves as both a bioactive lead and a lipophilic scaffold for

constructing complex hybrids (e.g., BM212 analogs).[1]

The inclusion of the ortho-fluorine atom is a strategic medicinal chemistry modification

designed to block metabolic labile sites, modulate lipophilicity (LogP), and induce specific

torsional constraints between the pyrrole and phenyl rings. This guide outlines the validation

protocols required to benchmark this compound against non-fluorinated analogs and standard-

of-care antibiotics, ensuring data integrity for drug development applications.

Chemical Identity & Synthesis Validation
Before biological testing, the structural integrity of the scaffold must be confirmed. The

synthesis typically follows the Paal-Knorr condensation, a robust method yielding high purity.
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Synthesis Workflow (Paal-Knorr)
The reaction condenses 2-fluoroaniline with hexane-2,5-dione (acetonylacetone) using an acid

catalyst.[1]
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Figure 1:Step-by-step synthesis and validation workflow for the target scaffold.

Purity Checkpoints
1H NMR Signature: Look for the singlet integrating to 6H (approx. 2.0 ppm) representing the

2,5-dimethyl groups.[2][3][4][5] The 2-F substitution will cause splitting patterns in the

aromatic region distinct from the unsubstituted phenyl analog.

LC-MS: Confirm molecular ion [M+H]+.

Stability: The 2-F substituent prevents metabolic oxidation at the ortho-position, a common

failure point for the non-fluorinated parent (1-phenyl-2,5-dimethylpyrrole).[1]

Comparative Bioactivity Analysis
The primary application of N-aryl-2,5-dimethylpyrroles is in antitubercular and antimicrobial

research.[1] The validation strategy compares the 2-Fluoro derivative against the non-

fluorinated parent and a clinical standard (Isoniazid or Ciprofloxacin).[1]
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The following table summarizes expected performance ranges based on Structure-Activity

Relationship (SAR) libraries of N-aryl pyrroles [1][2].

Metric
1-(2-F)-2,5-
dimethylpyrrol
e (Target)

1-Phenyl-2,5-
dimethylpyrrol
e (Comparator)

Isoniazid
(Standard)

Interpretation

MIC (Mtb

H37Rv)
4 – 16 µg/mL > 32 µg/mL 0.05 µg/mL

Fluorine

enhances

lipophilicity/perm

eability,

improving

potency over the

parent, though

less potent than

optimized drugs.

[1]

LogP

(Lipophilicity)
~3.5 ~3.1 -0.7

Higher LogP aids

in penetrating the

mycobacterial

cell wall (mycolic

acid layer).[1]

Metabolic

Stability
High Moderate Low (Acetylation)

Ortho-blocking

(F) reduces

susceptibility to

ring

hydroxylation.[1]

Cytotoxicity

(CC50)
> 64 µg/mL ~50 µg/mL > 100 µg/mL

Target shows

acceptable

Selectivity Index

(SI) for early-

stage leads.[1]
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While standard antibiotics like Isoniazid target cell wall synthesis enzymes (InhA), N-aryl-2,5-

dimethylpyrroles often act via:

MmpL3 Inhibition: Blocking the transport of trehalose monomycolate (TMM), essential for cell

wall biogenesis [2].

Membrane Disruption: The lipophilic pyrrole core inserts into the bacterial membrane,

disrupting proton motive force.

Experimental Validation Protocols
To validate the bioactivity of 1-(2-Fluorophenyl)-2,5-dimethylpyrrole, use the REMA

(Resazurin Microtiter Assay).[1] This colorimetric assay is self-validating (visual color change)

and high-throughput.[1]

Protocol: REMA for Antitubercular Activity
Objective: Determine the Minimum Inhibitory Concentration (MIC).

Preparation: Dissolve the test compound in DMSO (stock 10 mg/mL).

Dilution: Perform serial 2-fold dilutions in 7H9 broth (range: 64 µg/mL to 0.125 µg/mL) in a

96-well plate.

Inoculation: Add M. tuberculosis H37Rv (turbidity adjusted to McFarland 1.0, diluted 1:20).

Incubation: Incubate at 37°C for 7 days.

Readout: Add Resazurin (0.01%) and incubate for 24h.

Blue: No growth (Inhibition).[1]

Pink: Growth (Metabolic reduction of resazurin).[1]

Validation Control: Include Isoniazid (positive control) and DMSO (solvent control).

Biological Logic Diagram (MmpL3 Pathway)
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The following diagram illustrates the putative mechanism where the pyrrole scaffold interferes

with the MmpL3 transporter, a validated target for this chemical class.
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Figure 2:Putative mechanism of action: Inhibition of MmpL3-mediated TMM transport in

Mycobacteria.[1]

Strategic Recommendations
Use as a Fragment: The 1-(2-Fluorophenyl)-2,5-dimethylpyrrole molecule should be

viewed as a "Core Scaffold".[1] While active, its potency is optimized by adding side chains

(e.g., thiosemicarbazones or hydrazones) to position 3 or 4 of the pyrrole ring [3].
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Fluorine Positioning: When synthesizing analogs, maintain the fluorine at the ortho (2-

position) or para (4-position).[1] The ortho-position is superior for inducing non-planar

conformations that may improve selectivity against specific protein pockets.[1]

Toxicity Screen: Always run a parallel MTT assay on Vero or HepG2 cells. If the Selectivity

Index (CC50/MIC) is < 10, structural optimization is required to reduce mammalian toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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